Cas no 1806841-01-9 (3-Amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid)

• Product Name: 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid
• CAS No: 1806841-01-9
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916094
• Update Time: 2025-11-05

3-Amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid

• Inchi： 1S/C8H8F2N2O3/c9-8(10)7-6(11)4(13)1-3(12-7)2-5(14)15/h1,8H,2,11H2,(H,12,13)(H,14,15)
• InChI Key： HZRDHYQVUCCDFR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(CC(=O)O)N1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: -0.2
• Topological Polar Surface Area: 92.4

Additional information on 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid

3-Amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic Acid: A Comprehensive Overview

3-Amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1806841-01-9) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 3-amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. The presence of an amino group (-NH₂) at position 3, a difluoromethyl group (-CHF₂) at position 2, a hydroxyl group (-OH) at position 4, and an acetic acid group (-CH₂COOH) at position 6 makes it a versatile molecule with diverse reactivity. The combination of these functional groups provides opportunities for both chemical modification and biological interaction.

Recent studies have focused on the synthesis of 3-amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid through various routes. One prominent approach involves the substitution of halogen atoms on the pyridine ring with the desired functional groups. For instance, the introduction of the difluoromethyl group has been achieved via nucleophilic aromatic substitution using appropriate fluorinated reagents. Similarly, the hydroxyl and amino groups can be introduced through directed metallation or other site-selective methods.

The biological activity of 3-amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid has been explored in several contexts. Researchers have investigated its potential as an inhibitor of enzymes involved in metabolic pathways, such as kinases and proteases. The presence of electron-donating groups like the amino and hydroxyl moieties enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug discovery.

In addition to its biological applications, 3-amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. Recent advancements include the development of metal-organic frameworks (MOFs) incorporating this compound as a ligand.

The synthesis and characterization of 3-amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid have been optimized to improve yield and purity. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its structure. These analytical techniques provide critical insights into the molecule's stability and reactivity under various conditions.

Furthermore, computational studies have played a pivotal role in understanding the electronic properties and reactivity of 3-amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic ring, enhancing its electronic communication capabilities. This property is particularly advantageous in applications requiring electron transfer mechanisms.

In conclusion, 3-amino-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1806841-01-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as both a chemical building block and a biologically active agent. As research continues to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to scientific advancement.